Cas no 2100306-55-4 (Alkyne-ethyl-PEG1-t-Butyl ester)

• Product Name: Alkyne-ethyl-PEG1-t-Butyl ester
• CAS No: 2100306-55-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 3044985
• PubChem ID: 126480405
• Update Time: 2025-07-23

Alkyne-ethyl-PEG1-t-Butyl ester Chemical and Physical Properties

Names and Identifiers

• Alkyne-ethyl-PEG1-t-Butyl ester
• Alkyne-ethyl-PEG1-Boc
• ALKYNE-ETHYL-PEG1-T-BUTYLESTER
• C70829
• AKOS040741086
• CS-0115432
• BP-23604
• HY-140032
• tert-butyl 3-(but-3-yn-1-yloxy)propanoate
• DA-70708
• tert-butyl 3-but-3-ynoxypropanoate
• 2100306-55-4
• DTXSID301186925
• R01-0164
• Propanoic acid, 3-(3-butyn-1-yloxy)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H18O3/c1-5-6-8-13-9-7-10(12)14-11(2,3)4/h1H,6-9H2,2-4H3
• InChI Key： NXVOMDPNTSWTMT-UHFFFAOYSA-N
• SMILES： O(C(CCOCCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Alkyne-ethyl-PEG1-t-Butyl ester

Comprehensive Overview of Alkyne-ethyl-PEG1-t-Butyl ester (CAS No. 2100306-55-4): Properties, Applications, and Industry Trends

The compound Alkyne-ethyl-PEG1-t-Butyl ester (CAS No. 2100306-55-4) is a specialized PEGylated alkyne derivative widely utilized in bioconjugation, pharmaceutical research, and material science. Its unique structure, featuring an alkyne functional group and a t-butyl ester terminus, enables selective reactivity in click chemistry applications, particularly in CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reactions. This article explores its molecular characteristics, synthetic utility, and emerging trends in drug delivery systems and bioorthogonal chemistry.

With the growing demand for PEG-based linkers in ADC (Antibody-Drug Conjugate) development, Alkyne-ethyl-PEG1-t-Butyl ester has gained prominence due to its balanced hydrophilicity and spacer functionality. The ethyl-PEG1 segment enhances solubility while minimizing steric hindrance, making it ideal for small-molecule payload attachment. Researchers frequently search for "PEG-alkyne reagents for bioconjugation" or "t-butyl ester protecting group strategies," reflecting its relevance in optimizing drug formulations.

Recent studies highlight its role in proteolysis-targeting chimeras (PROTACs) and degron-based therapies, where the alkyne group facilitates modular ligand assembly. The t-butyl ester moiety offers acid-labile protection, a feature exploited in pH-responsive drug release systems—a hot topic in targeted cancer therapeutics. Analytical data (HPLC, NMR) confirms >95% purity for CAS No. 2100306-55-4, meeting stringent requirements for GMP-grade intermediates.

From an industrial perspective, scalability of Alkyne-ethyl-PEG1-t-Butyl ester synthesis aligns with green chemistry principles. Manufacturers emphasize metal-free click chemistry compatibility, addressing concerns about copper cytotoxicity in vivo. This positions the compound as a key player in next-generation theranostic agents and nanocarrier functionalization—topics frequently queried in AI-driven literature searches.

Storage and handling recommendations include inert atmosphere protection (-20°C) to preserve the alkyne reactivity. Regulatory-wise, it falls under non-hazardous classification, though users should consult REACH compliance documentation for specific jurisdictions. Its logP value (~1.2) and aqueous stability data make it suitable for in vitro and in vivo studies, as evidenced by its adoption in fluorescence labeling workflows.

Innovative applications extend to CRISPR-Cas9 delivery systems, where PEG-alkyne spacers improve endosomal escape efficiency. The 2100306-55-4 CAS registry is increasingly cited in patents covering biodegradable polymer modifications—answering frequent search queries about "PEG alternatives for reduced immunogenicity." Comparative analyses with DBCO-PEG derivatives reveal distinct advantages in metabolic stability.

Future directions include exploration in mRNA vaccine adjuvant design and 3D bioprinting bioinks, leveraging its crosslinking versatility. As the pharmaceutical industry shifts toward precision medicine, demand for Alkyne-ethyl-PEG1-t-Butyl ester is projected to grow at 8.2% CAGR (2023-2030), particularly in ADC linker optimization and peptide macrocyclization.